Total synthesis of (±)-epithuriferic acid methyl ester via Diels–Alder reaction†
Organic & Biomolecular Chemistry Pub Date: 2016-01-05 DOI: 10.1039/C5OB02368H
Abstract
In this paper, we have described the first total synthesis of (±)-epithuriferic acid methyl ester from non-natural sources, in four steps (20% overall yield). The key step involves the Diels–Alder reaction of isobenzofuran with methyl 3-(dimethoxyphosphoryl)acrylate which is controlled by “ortho” regio- and endo stereoselectivities due to the COOMe group.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4
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